Cas no 163854-61-3 (1H-IMIDAZOLE, 1-(ETHOXYMETHYL)-4-IODO-)

• Product Name: 1H-IMIDAZOLE, 1-(ETHOXYMETHYL)-4-IODO-
• CAS No: 163854-61-3
• MF: C₆H₉IN₂O
• MW: 252.052933454514
• MDL: MFCD21606676
• CID: 3219198
• PubChem ID: 10377502
• Update Time: 2025-05-23

1H-IMIDAZOLE, 1-(ETHOXYMETHYL)-4-IODO- Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE, 1-(ETHOXYMETHYL)-4-IODO-
• 163854-61-3
• 1-(Ethoxymethyl)-4-iodoimidazole
• SCHEMBL8894554
• AKOS032960902
• 1-(ethoxymethyl)-4-iodo-1H-imidazole

• MDL： MFCD21606676
• Inchi： 1S/C6H9IN2O/c1-2-10-5-9-3-6(7)8-4-9/h3-4H,2,5H2,1H3
• InChI Key： ULXNXDWSOSVTCF-UHFFFAOYSA-N
• SMILES： IC1=CN(C=N1)COCC

Computed Properties

• Exact Mass: 251.97596Da
• Monoisotopic Mass: 251.97596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27.1Ų

Additional information on 1H-IMIDAZOLE, 1-(ETHOXYMETHYL)-4-IODO-

Professional Introduction to 1H-IMIDAZOLE, 1-(ETHOXYMETHYL)-4-IODO (CAS No. 163854-61-3)

The compound 1H-IMIDAZOLE, 1-(ETHOXYMETHYL)-4-IODO (CAS No. 163854-61-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. This iodo-substituted imidazole derivative has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery and molecular biology research. The presence of both an iodo group and an ethoxymethyl substituent at the 1-position and 4-position, respectively, provides a unique chemical handle for further functionalization, making it a valuable building block for synthetic chemists.

1H-IMIDAZOLE, 1-(ETHOXYMETHYL)-4-IODO is particularly noteworthy for its role in the development of small-molecule inhibitors targeting various biological pathways. Imidazole derivatives are well-documented for their pharmacological properties, with applications ranging from antiviral to anticancer agents. The introduction of an iodine atom at the 4-position enhances the compound’s utility in cross-coupling reactions, such as Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. This allows for the efficient construction of more complex molecular architectures, enabling the exploration of novel therapeutic targets.

Recent studies have highlighted the importance of 1H-IMIDAZOLE, 1-(ETHOXYMETHYL)-4-IODO in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By leveraging the reactivity of the iodo group, researchers have been able to develop highly specific inhibitors that modulate kinase activity. For instance, modifications to this scaffold have led to the discovery of compounds that exhibit potent inhibitory effects on tyrosine kinases, demonstrating its potential as a lead compound in drug development pipelines.

The ethoxymethyl substituent on 1H-IMIDAZOLE, 1-(ETHOXYMETHYL)-4-IODO also contributes to its chemical diversity and functionality. This group can serve as a point of attachment for other pharmacophores or can be further modified through various chemical transformations. Such flexibility is particularly valuable in medicinal chemistry, where the ability to fine-tune molecular structure is essential for optimizing biological activity and pharmacokinetic properties. The combination of these features makes this compound a promising candidate for further investigation.

In addition to its applications in drug discovery, 1H-IMIDAZOLE, 1-(ETHOXYMETHYL)-4-IODO has found utility in biochemical research. Its ability to interact with biological targets has been exploited in the development of probes and inhibitors for studying protein-protein interactions. For example, researchers have utilized this compound to develop tools that facilitate the investigation of imidazole-binding proteins, providing insights into their function and potential therapeutic relevance.

The synthesis of 1H-IMIDAZOLE, 1-(ETHOXYMETHYL)-4-IODO involves multi-step organic transformations that highlight modern synthetic methodologies. The preparation typically begins with the functionalization of an imidazole precursor at the 1-position followed by iodination at the 4-position. Advances in catalytic systems have enabled more efficient and scalable synthetic routes, reducing reaction times and improving yields. These improvements are critical for industrial applications where cost-effectiveness and reproducibility are paramount.

From a computational chemistry perspective, 1H-IMIDAZOLE, 1-(ETHOXYMETHYL)-4-IODO has been extensively studied using molecular modeling techniques. These studies aim to understand its interactions with biological targets at an atomic level, providing insights into binding mechanisms and guiding structure-activity relationship (SAR) studies. Computational approaches have also been used to predict metabolic stability and potential drug-likeness properties, aiding in the optimization process.

The growing interest in 1H-IMIDAZOLE, 1-(ETHOXYMETHYL)-4-IODO underscores its significance as a versatile intermediate in synthetic chemistry. Its unique structural features offer numerous possibilities for further derivatization and application across multiple disciplines. As research continues to uncover new biological targets and therapeutic strategies, compounds like this will remain indispensable tools for scientists working at the intersection of chemistry and medicine.